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Compound of Interest

Compound Name: Ethanone, 1-(1-cycloocten-1-yl)-

Cat. No.: B144022

A Technical Overview of Ethanone, 1-(1-
cycloocten-1-yl)-

This document provides a concise summary of the fundamental molecular properties of
Ethanone, 1-(1-cycloocten-1-yl)-, a compound of interest for researchers and professionals in
chemical and material sciences.

Core Molecular Data

The essential molecular identifiers and properties for Ethanone, 1-(1-cycloocten-1-yl)- are
presented below. This information is critical for analytical and synthetic applications.

Property Value Source
Molecular Formula C10H160 [1]
Molecular Weight 152.236 g/mol [1]
CAS Number 147384-73-4 (for [R-(2)]- ]

isomer)

A related isomer, Ethanone, 1-(3-cycloocten-1-yl)-, has a molecular formula of C10H160 and a
molecular weight of 152.23 g/mol [2].
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Experimental Protocols and Further Data

Detailed experimental protocols for the synthesis or analysis of Ethanone, 1-(1-cycloocten-1-
yl)- are not readily available in public literature. The compound is listed as a fragrance
ingredient, and specific manufacturing or research protocols are often proprietary.

Due to the nature of this compound as a fragrance component, information regarding its
involvement in biological signaling pathways is not applicable. Therefore, a diagrammatic
representation of such pathways is not relevant to the chemical properties and applications of

this molecule.

Logical Relationship of Compound Identification

The following diagram illustrates the logical flow from the chemical name to its fundamental
properties.
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Caption: Logical flow from chemical nomenclature to molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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